Cas no 228728-86-7 (6-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic Acid Ethyl Ester)

• Product Name: 6-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic Acid Ethyl Ester
• CAS No: 228728-86-7
• MF: C₁₃H₁₂ClNO₃
• MW: 265.692282676697
• MDL: MFCD00173359
• CID: 851182
• PubChem ID: 329773530
• Update Time: 2025-05-25

6-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 6-chloro-4-hydroxy-8-methyl-, ethyl ester
• 4-BROMO-3-CHLORO-5,7-DIFLUOROQUINOLINE
• 6-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid ethyl ester
• 6-CHLORO-4-HYDROXY-8-METHYLQUINOLINE-3-CARBOXYLIC ETHYL ESTER
• ethyl 6-chloro-4-hydroxy-8-methylquinoline-3-carboxylate
• ETHYL 6-CHLORO-4-HYDROXY-8-METHYL-3-QUINOLINECARBOXYLATE
• DB-360550
• Oprea1_071974
• AKOS001640063
• AKOS005659416
• MFCD00173359
• DDTMBADUIBZXKC-UHFFFAOYSA-N
• Ethyl 6-chloro-1,4-dihydro-8-methyl-4-oxo-3-quinolinecarboxylate
• ETHYL 6-CHLORO-1,4-DIHYDRO-8-METHYL-4-OXOQUINOLINE-3-CARBOXYLATE
• CCG-234857
• SR-01000482919
• STK929526
• CHEMBL4571163
• 228728-86-7
• ethyl 6-chloro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
• 175134-96-0
• MFCD00052243
• SY310053
• CS-0313634
• 6-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid ethyl ester, AldrichCPR
• AB04312
• F73814
• 5J-050
• AG-670/25097011
• STK012276
• SR-01000482919-1
• SCHEMBL6201826
• DTXSID401172806
• ethyl 6-chloro-8-methyl-4-oxo-1H-quinoline-3-carboxylate
• Oprea1_545403
• 6-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic Acid Ethyl Ester

• MDL： MFCD00173359
• Inchi： 1S/C13H12ClNO3/c1-3-18-13(17)10-6-15-11-7(2)4-8(14)5-9(11)12(10)16/h4-6H,3H2,1-2H3,(H,15,16)
• InChI Key： DDTMBADUIBZXKC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2=C(C=1)C(C(C(=O)OCC)=CN2)=O

Computed Properties

• Exact Mass: 265.05100
• Monoisotopic Mass: 265.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 59.42000
• LogP: 3.07890

6-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic Acid Ethyl Ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 6-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic Acid Ethyl Ester

Introduction to 6-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic Acid Ethyl Ester (CAS No: 228728-86-7) and Its Emerging Applications in Chemical Biology

6-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic Acid Ethyl Ester, identified by its CAS number 228728-86-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the quinoline family, a class of molecules well-documented for their broad spectrum of biological activities. The presence of multiple functional groups, including a chloro substituent, a hydroxy group, and an ethyl ester moiety, contributes to its unique chemical properties and potential applications in drug discovery and synthetic chemistry.

The quinoline scaffold is renowned for its versatility in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The specific arrangement of substituents in 6-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic Acid Ethyl Ester imparts distinct reactivity and binding capabilities, making it a valuable scaffold for structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of such compounds for their potential as lead molecules in therapeutic development.

In recent years, there has been a surge in interest regarding quinoline derivatives due to their ability to modulate various biological pathways. For instance, studies have highlighted the role of quinoline-based compounds in inhibiting kinases and other enzymes involved in cancer progression. The chloro group at the 6-position of the quinoline ring enhances electrophilicity, allowing for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This reactivity is particularly useful in generating libraries of derivatives for screening purposes.

The hydroxy group at the 4-position introduces polarity and hydrogen bonding potential, which can be exploited to improve binding affinity to target proteins. Additionally, the ethyl ester functionality at the 3-position provides a handle for further derivatization, enabling the synthesis of more complex analogs with tailored pharmacokinetic profiles. These features make 6-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic Acid Ethyl Ester a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. For example, emerging research suggests that quinoline derivatives may have utility in treating neglected tropical diseases such as leishmaniasis and Chagas disease. The structural similarity of this compound to known antimalarial agents like chloroquine has prompted investigations into its efficacy against drug-resistant Plasmodium strains. Furthermore, its interaction with bacterial enzymes has been explored as a basis for developing novel antibiotics.

The synthesis of 6-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic Acid Ethyl Ester involves multi-step organic transformations that highlight the compound's synthetic accessibility. Starting from readily available precursors such as 8-methylnaphthalene or its derivatives, functional group interconversions can be performed using established methodologies. For instance, chlorination can be achieved using reagents like phosphorus oxychloride (POCl₃), while hydroxylation may be accomplished via metal-catalyzed oxidation or direct hydration techniques. The introduction of the ethyl ester group typically employs thionyl chloride (SOCl₂) or other esterification reagents.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further exploration. In vitro assays have demonstrated its ability to inhibit certain kinases associated with cancer cell proliferation. Additionally, preliminary studies suggest that it may exhibit anti-inflammatory effects by modulating cytokine production pathways. These findings align with the broader trend of utilizing quinoline derivatives as scaffolds for developing immunomodulatory agents.

From a computational chemistry perspective, molecular docking studies have been instrumental in understanding the binding interactions of 6-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic Acid Ethyl Ester with biological targets. These simulations have provided insights into how the various substituents contribute to binding affinity and specificity. For instance, the chloro group appears to interact favorably with hydrophobic pockets on target proteins, while the hydroxy group forms hydrogen bonds with polar residues. The ethyl ester moiety has been identified as a key determinant in stabilizing interactions through its ability to engage in π-stacking interactions.

The growing interest in green chemistry principles has also influenced the synthesis and application of this compound. Researchers are increasingly adopting sustainable methodologies to minimize waste and reduce environmental impact. For example, catalytic processes that employ transition metals or biocatalysts have been explored as alternatives to traditional stoichiometric reactions. Such approaches not only enhance efficiency but also align with regulatory requirements aimed at promoting sustainable pharmaceutical manufacturing.

Future directions for research on 6-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic Acid Ethyl Ester include exploring its pharmacokinetic profile through animal models and conducting clinical trials to assess its therapeutic potential. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists are essential for translating laboratory findings into viable therapeutic interventions. The integration of artificial intelligence (AI) tools into drug discovery pipelines has also shown promise in accelerating the identification of novel derivatives with enhanced biological activity.

In conclusion,6-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic Acid Ethyl Ester (CAS No: 228728-86-7) represents a structurally fascinating molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups and demonstrated biological activity positions it as a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an important role in addressing global health challenges.